Cas no 5292-13-7 (Cyclohexaneacetic acid,1-hydroxy-, 1,1-dimethylethyl ester)

• Product Name: Cyclohexaneacetic acid,1-hydroxy-, 1,1-dimethylethyl ester
• CAS No: 5292-13-7
• MF: C₁₂H₂₂O₃
• MW: 214.301284313202
• CID: 382612
• PubChem ID: 222427
• Update Time: 2025-04-19

Cyclohexaneacetic acid,1-hydroxy-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneacetic acid,1-hydroxy-, 1,1-dimethylethyl ester
• tert-butyl 2-(1-hydroxycyclohexyl)acetate
• (1-hydroxy-cyclohexyl)-acetic acid tert-butyl ester
• (1-Hydroxy-cyclohexyl)-essigsaeure-tert-butylester
• < 1-Hydroxy-cyclohexyl> -essigsaeure-tert-butylester
• < 1-Hydroxy-cyclohexyl> -essigsaeure-tert-butyl-ester
• 1-(tert-Butoxy-2-oxoethyl)cyclohexanol
• 2-hydroxycycohexanecarboxylate
• AC1L5BRV
• AC1Q5XLA
• AR-1L6127
• NSC8348
• tert-butyl(1-hydroxycyclohexyl)acetate
• SCHEMBL12329471
• DTXSID50278595
• 5292-13-7
• NSC-8348

• Inchi： 1S/C12H22O3/c1-11(2,3)15-10(13)9-12(14)7-5-4-6-8-12/h14H,4-9H2,1-3H3
• InChI Key： HDJCUAYVAKJGTJ-UHFFFAOYSA-N
• SMILES： OC1(CC(=O)OC(C)(C)C)CCCCC1

Computed Properties

• Exact Mass: 214.15696
• Monoisotopic Mass: 214.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.025
• Boiling Point: 286.3°Cat760mmHg
• Flash Point: 109.4°C
• Refractive Index: 1.474
• PSA: 46.53
• LogP: 2.41340